Cas no 1327505-45-2 (1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride)

• Product Name: 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride
• CAS No: 1327505-45-2
• MF: C₂₀H₂₁BrClN₃O₃S
• MW: 498.821041822433
• CID: 6007545
• PubChem ID: 71780223
• Update Time: 2025-10-21

1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride
• (5-bromofuran-2-yl)-[4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]methanone:hydrochloride
• 1327505-45-2
• (5-bromofuran-2-yl)(4-((4-(4-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride
• (5-bromofuran-2-yl)-[4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]methanone;hydrochloride
• F5461-0304
• VU0643707-1
• 1-(5-BROMOFURAN-2-CARBONYL)-4-{[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]METHYL}PIPERAZINE HYDROCHLORIDE
• AKOS026685517

• Inchi： 1S/C20H20BrN3O3S.ClH/c1-26-15-4-2-14(3-5-15)16-13-28-19(22-16)12-23-8-10-24(11-9-23)20(25)17-6-7-18(21)27-17;/h2-7,13H,8-12H2,1H3;1H
• InChI Key： RLCIDIUTUWBDIY-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=C(Br)O1)(N1CCN(CC2=NC(C3=CC=C(OC)C=C3)=CS2)CC1)=O

Computed Properties

• Exact Mass: 497.01755g/mol
• Monoisotopic Mass: 497.01755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Additional information on 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride

Introduction to 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride

The compound 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride with CAS No. 1327505-45-2 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which integrates several functional groups and heterocyclic systems, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is composed of three primary components: the furan ring substituted with a bromine atom at position 5, the thiazole ring substituted with a methoxyphenyl group at position 4, and the piperazine ring, which serves as the central connecting framework. The combination of these moieties results in a molecule with unique electronic and steric properties, which are crucial for its biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The furan moiety is known to contribute to antioxidant properties, while the thiazole ring has been associated with anti-inflammatory and antimicrobial activities. The piperazine core, on the other hand, provides structural rigidity and enhances bioavailability, making it an ideal scaffold for drug design.

One of the most intriguing aspects of this compound is its ability to interact with specific protein targets, such as kinases and receptors, which are often implicated in disease states. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinase enzymes, suggesting its potential as a therapeutic agent in oncology. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the furan carbonyl intermediate and the subsequent coupling reactions to assemble the thiazole and piperazine components. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, paving the way for large-scale production.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles, which are essential for its efficacy as a drug candidate. Preclinical studies have shown that it achieves optimal concentrations in target tissues while maintaining low toxicity levels, indicating its suitability for further development.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacodynamic properties to enhance its therapeutic potential. This includes exploring modifications to improve its solubility and stability, as well as investigating its mechanism of action at the molecular level.

In conclusion, 1-(5-bromofuran-2-carbonyl)-4-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}piperazine hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs in various therapeutic areas.